Cas no 111087-28-6 (1,3-Cyclohexanedione, 5-(1-methylpropyl)-2-(2-pyridinyl)-)

• Product Name: 1,3-Cyclohexanedione, 5-(1-methylpropyl)-2-(2-pyridinyl)-
• CAS No: 111087-28-6
• MF: C₁₅H₁₉NO₂
• MW: 245.31686425209
• CID: 1195908
• Update Time: 2024-08-02

1,3-Cyclohexanedione, 5-(1-methylpropyl)-2-(2-pyridinyl)- Chemical and Physical Properties

Names and Identifiers

• 1,3-Cyclohexanedione, 5-(1-methylpropyl)-2-(2-pyridinyl)-

• Inchi： 1S/C15H19NO2/c1-3-10(2)11-8-13(17)15(14(18)9-11)12-6-4-5-7-16-12/h4-7,10-11,15H,3,8-9H2,1-2H3
• InChI Key： KBPVLNWBXIPBAM-UHFFFAOYSA-N
• SMILES： C1(=O)CC(C(C)CC)CC(=O)C1C1=NC=CC=C1

Computed Properties

• Exact Mass: 245.14167

Experimental Properties

• Density: 1.088±0.06 g/cm3(Predicted)
• Boiling Point: 410.3±45.0 °C(Predicted)
• PSA: 47.03
• pka: 1.98±0.25(Predicted)